2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione

• Molecular Formula: C26H22N4O10
• Molecular Weight: 550.5 g/mol
• IUPAC Name: 2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)-3a,6a-dihydro-3H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
• InChI: InChI=1S/C26H22N4O10/c1-37-19-12-11-18(22(38-2)23(19)39-3)21-20-24(40-28(21)16-5-4-6-17(13-16)30(35)36)26(32)27(25(20)31)14-7-9-15(10-8-14)29(33)34/h4-13,20-21,24H,1-3H3
• InChI Key: CCOCLNLUAJFZQB-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)C2C3C(C(=O)N(C3=O)C4=CC=C(C=C4)[N+](=O)[O-])ON2C5=CC(=CC=C5)[N+](=O)[O-])OC)OC

Description

This compound belongs to the pyrrolo-oxazole-dione family, characterized by a fused heterocyclic core with multiple aromatic substituents. Its structure includes two nitro groups (3-nitrophenyl and 4-nitrophenyl) and a 2,3,4-trimethoxyphenyl moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione typically involves multi-step organic reactions. The process begins with the preparation of the nitrophenyl and trimethoxyphenyl intermediates, which are then subjected to cyclization reactions to form the pyrrolo[3,4-d][1,2]oxazole core. The reaction conditions often require the use of strong acids or bases, high temperatures, and specific catalysts to achieve the desired product.

Industrial Production Methods

In an industrial setting, the production of this compound would involve scaling up the laboratory synthesis methods. This includes optimizing reaction conditions to maximize yield and purity while minimizing costs and environmental impact. Continuous flow reactors and automated synthesis platforms may be employed to enhance efficiency and reproducibility.

Chemical Reactions Analysis

Types of Reactions

2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione can undergo various chemical reactions, including:

Oxidation: The nitrophenyl groups can be oxidized to form nitro derivatives.

Reduction: The nitro groups can be reduced to amines under appropriate conditions.

Substitution: The aromatic rings can undergo electrophilic or nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as hydrogen gas with a palladium catalyst or lithium aluminum hydride can be used.

Substitution: Reagents like halogens, alkylating agents, and nucleophiles are commonly employed.

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the nitrophenyl groups would yield nitro derivatives, while reduction would produce amine derivatives.

Scientific Research Applications

2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione involves its interaction with specific molecular targets and pathways. The nitrophenyl and trimethoxyphenyl groups may interact with enzymes or receptors, leading to changes in cellular processes. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Key Observations :

• The nitro groups in the target compound likely reduce solubility in polar solvents compared to hydroxyl- or methoxy-rich analogs .
• The 2,3,4-trimethoxyphenyl group may enhance π-π stacking interactions in biological systems, similar to trimethoxy-substituted anticancer agents .

Physicochemical Properties

Predicted properties based on substituent effects (experimental data for analogs inferred from ):

Property	Target Compound	5-(2-Chlorophenyl) Analogue	3-(2-Hydroxyphenyl) Analog
Molecular Weight (g/mol)	~585 (calculated)	~525	~483
LogP (Predicted)	~3.2 (highly lipophilic)	~2.8	~1.5 (due to OH groups)
Aqueous Solubility	Low	Moderate	High
Thermal Stability	High (nitro groups may enhance stability)	Moderate	Moderate to low (OH groups may degrade)

Biological Activity

The compound 2-(3-nitrophenyl)-5-(4-nitrophenyl)-3-(2,3,4-trimethoxyphenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione belongs to a class of heterocyclic compounds known for their diverse biological activities. This article aims to provide a comprehensive overview of its biological activity, supported by relevant data tables and research findings.

Chemical Structure and Properties

The compound features a complex structure that includes multiple nitrophenyl and trimethoxyphenyl substituents, contributing to its potential pharmacological properties. The presence of the pyrrolo[3,4-d][1,2]oxazole moiety is significant as it is associated with various biological activities.

Structural Formula

$$\text{C}_{20}\text{H}_{18}\text{N}_{4}\text{O}_{7}$$

Key Features

• Nitrophenyl Groups : Known for enhancing biological activity through various mechanisms.
• Trimethoxyphenyl Group : Enhances lipophilicity and bioavailability.

Anticancer Activity

Research indicates that compounds with similar structures exhibit significant anticancer properties. For instance, derivatives of pyrrolo[3,4-c]pyridine have shown promise against various cancer cell lines.

Case Study: Antitumor Activity

A study assessed the cytotoxic effects of related compounds on ovarian and breast cancer cells. The results demonstrated moderate cytotoxicity against ovarian cancer cells while showing limited toxicity towards healthy cardiac cells .

Compound	Cell Line	IC50 (µM)	Remarks
Compound A	Ovarian Cancer	15	Moderate activity
Compound B	Breast Cancer	30	Limited toxicity

Antimicrobial Activity

The compound's potential antimicrobial properties have also been explored. Similar pyrrolo derivatives have been tested against various bacterial strains, showing promising results.

In Vitro Studies

In vitro studies revealed that certain derivatives exhibited significant antimicrobial activity with Minimum Inhibitory Concentrations (MIC) below 10 µM against Mycobacterium tuberculosis .

Compound	Target Bacteria	MIC (µM)	Activity Level
Compound C	M. tuberculosis	<0.15	Highly active
Compound D	E. coli	5.0	Moderately active

The biological activity of the compound can be attributed to its ability to interact with specific biological targets:

• Enzyme Inhibition : Compounds in this class often act as inhibitors of enzymes involved in critical pathways such as cell proliferation and survival.
• Receptor Modulation : Some derivatives modulate receptor activity, enhancing or inhibiting signaling pathways relevant to cancer progression and immune response.

Structure-Activity Relationship (SAR)

Understanding the structure-activity relationship is crucial for optimizing the biological efficacy of these compounds. Variations in substituents significantly influence their pharmacological profiles.

Key Findings

• Nitro Substituents : The presence of nitro groups enhances the electron-withdrawing capacity, increasing the reactivity towards biological targets.
• Methoxy Groups : Trimethoxy substitution improves solubility and permeability across cellular membranes, facilitating better bioavailability.